3,6-Dinitro-9H-carbazole

• IUPAC Name: 3,6-dinitro-9H-carbazole
• InChI: InChI=1S/C12H7N3O4/c16-14(17)7-1-3-11-9(5-7)10-6-8(15(18)19)2-4-12(10)13-11/h1-6,13H
• InChI Key: IARXLBTXILYASE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C3=C(N2)C=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C12H7N3O4
• DSSTOX Substance ID: DTXSID80186179
• Molecular Weight: 257.20 g/mol
• CAS RN: 3244-54-0

Description

“3,6-Dinitro-9H-carbazole” is a chemical compound with the molecular formula C12H7N3O4 and a molecular weight of 257.2017. It is also known by other names such as Carbazole, 3,6-dinitro-; 3,6-Dinitrocarbazole.

Synthesis Analysis

The synthesis of a carbazole-based compound, which could be similar to the synthesis of “3,6-Dinitro-9H-carbazole”, involves the Suzuki-Miyaura cross-coupling reaction. The solubility of the carbazole nucleus, which initially had limited solubility in organic solvents, was increased by adding an octyl group.

Molecular Structure Analysis

The molecular structure of “3,6-Dinitro-9H-carbazole” can be viewed using Java or Javascript. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3,6-Dinitro-9H-carbazole” include a molecular weight of 257.2017, a melting point of 365-367 °C, a boiling point of 537.2±30.0 °C (Predicted), and a density of 1.610±0.06 g/cm3 (Predicted).

Scientific Research Applications

Synthesis and Material Science

• Versatile Building Blocks : DNC and related compounds are crucial in material science, medicinal, and supramolecular chemistry. They serve as versatile and fine-tunable organic building blocks. For instance, the catalytic, high-yielding synthesis of 9H-carbazole-3,6-dicarbonitrile and its subsequent hydrolysis to yield 9H-carbazole-3,6-dicarboxylic acid demonstrates their potential in these fields (Ł. Weseliński et al., 2014).

Physical and Chemical Properties

• Melting Temperature Studies : Investigations into the melting temperatures of DNC have provided insights into its thermal behavior. Understanding these properties is crucial for applications that require precise thermal control (S. Maity et al., 2005).

Electron Donor-Acceptor Interactions

• Charge-Transfer Complex Formation : DNC's role as an acceptor in electron donor-acceptor (EDA) interactions with compounds like 3,6-diamino-9H-carbazole (DAC) highlights its utility in creating complexes with unique electronic properties. This is pivotal for developing materials with tailored electronic characteristics (S. Maity et al., 2005).

OLED and Electrophosphorescence

• OLED Applications : DNC derivatives are used in blue phosphorescent organic light-emitting diodes (PhOLEDs). Their incorporation into small-molecular compounds enhances device efficiencies and slows efficiency roll-off, demonstrating their critical role in advancing OLED technology (Lijun Deng et al., 2013).

Pharmaceutical Research

• Antimicrobial Activities : Some derivatives of DNC have shown significant activity against a range of microorganisms, indicating their potential in pharmaceutical applications (A. El-Nagger et al., 1982).

Electrochemistry and Polymers

• Electrochemical Polymer Synthesis : DNC plays a role in the electrochemical synthesis of conjugated polymers, where its derivatives are used to create materials with varied optical and electrochemical properties. This is crucial for the development of advanced materials in electronics and optoelectronics (H. Oguztürk et al., 2015).

Nonlinear Optics and Photoconductivity

• Nonlinear Optical Materials : DNC derivatives have been explored as novel materials for nonlinear optics due to their unique photoconductive properties. This makes them valuable for applications in photonic devices and advanced optics (T. Wada et al., 1993).

Anion Transport and Medicinal Applications

• Anion Transport Activity : Modifications of DNC in certain positions have been found to significantly enhance its chloride transport activity, indicating potential applications in medicinal chemistry, particularly in therapies involving ion transport processes (Krystyna Maslowska-Jarzyna et al., 2021).

Mechanism of Action

Target of Action

Carbazole derivatives, which 3,6-dinitro-9h-carbazole is a part of, have been reported to interact with various biological targets .

Mode of Action

It is known that carbazole derivatives can interact with their targets in a variety of ways, often leading to changes in cellular processes .

Biochemical Pathways

Carbazole derivatives have been shown to produce hydroxylated 9h-carbazole metabolites when acted upon by certain bacteria . This suggests that 3,6-Dinitro-9H-carbazole may also be metabolized in a similar manner, potentially affecting related biochemical pathways.

Pharmacokinetics

The molecular weight of 3,6-dinitro-9h-carbazole is 2572017 , which may influence its bioavailability and pharmacokinetic properties.

Result of Action

Carbazole derivatives have been reported to exhibit a range of biological activities, suggesting that 3,6-dinitro-9h-carbazole may also have significant molecular and cellular effects .

Action Environment

It is known that environmental conditions can significantly influence the activity and stability of many chemical compounds .

Q & A

Q1: What is the nature of the interaction between 3,6-Dinitro-9H-carbazole (DNC) and 3,6-Diamino-9H-carbazole (DAC)?

A: Research indicates a strong electron donor-acceptor (EDA) interaction between DNC (acceptor) and DAC (donor). [] This interaction is supported by UV-Vis spectral analysis, which reveals a high formation constant (K) and molar absorptivity (eλ) for the DAC-DNC complex. [] Further evidence of this interaction is observed in the solid state through IR spectral analysis, differential scanning calorimetry (DSC), and X-ray diffraction (XRD) data. []

Q2: How does the introduction of a trifluoromethyl group affect the properties of a 3,6-Dinitro-9H-carbazole derivative?

A: Incorporating a trifluoromethyl group into a 3,6-Dinitro-9H-carbazole derivative, specifically 3,6-dinitro-9-(2-trifluoromethyl-4-nitrophenyl)-carbazole (Car-3NO2-CF3), enhances its iodine capture ability. [] This is attributed to the polar C-F bonds within the trifluoromethyl group. [] When this derivative is incorporated into an azo-linked polymer (Azo-Car-CF3), it exhibits remarkable thermal stability, good chemical stability in common organic solvents, and a high specific surface area (335 m2 g-1). [] The resulting polymer demonstrates excellent iodine adsorption capacity both in solution and vapor phases. []